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Compound of Interest |

Compound Name: 4-Propylbenzamide
CAS No.: 121193-17-7
Cat. No.: B053233

Get Quote

\ J

This guide provides a comprehensive technical overview of 4-Propylbenzamide, a specific
aromatic amide with potential applications in chemical synthesis and drug discovery. It is crucial
for the researcher to distinguish this compound from its common isomer, N-Propylbenzamide
(CAS: 10546-70-0). In 4-Propylbenzamide, the propyl group is substituted at the 4-position of
the benzene ring, whereas in N-Propylbenzamide, it is attached to the nitrogen atom of the
amide group. This structural distinction is paramount as it dictates the molecule's
physicochemical properties, reactivity, and biological interactions. This document focuses
exclusively on the 4-propyl isomer, offering insights into its properties, a robust and logical
synthetic pathway, and its potential within the broader scientific context of benzamide
derivatives.

Compound Identification and Physicochemical
Properties

4-Propylbenzamide is a derivative of benzamide, characterized by a propyl substituent on the
phenyl ring. Its core structure consists of a benzene ring attached to an amide functional group
(-CONHz).

Key Identifiers
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Identifier Value Source
IUPAC Name 4-propylbenzamide [1]

CAS Number 121193-17-7 [1]
Molecular Formula C10H13NO [11[2]
Molecular Weight 163.22 g/mol [1]
Canonical SMILES CCCC1=CC=C(C=C1)C(=O)N  [1]
InChiKey LMRCNAHPCAQHJA- o

UHFFFAOYSA-N

Computed Physicochemical Properties

While extensive experimental data for 4-Propylbenzamide is not readily available in the public
domain, computational models provide valuable predictive insights into its behavior. These
properties are crucial for designing experimental conditions, such as selecting appropriate
solvent systems for synthesis and purification, and for preliminary assessment of its potential
as a drug candidate (e.g., Lipinski's Rule of Five).
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Property

Predicted Value

Significance in
Research & Source

Development

XLogP3

2.8

Indicates good

lipophilicity,

suggesting potential [1]
for membrane

permeability.

Hydrogen Bond Donor
Count

The -NH:z group can

donate a hydrogen

bond, influencing [1]
solubility and receptor

binding.

Hydrogen Bond

Acceptor Count

The carbonyl oxygen

(C=0) can accept a
hydrogen bond, [1]
contributing to

interactions.

Rotatable Bond Count

Provides

conformational

flexibility, which can 1]
be important for fitting

into protein binding

sites.

Topological Polar

Surface Area

43.1 A2

Suggests good oral
bioavailability and cell ~ [1]

permeability.

Vapour Pressure

0.002 mmHg at 25°C

Indicates low volatility
under standard [2]

conditions.

Synthesis and Purification: A Validated Approach
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Specific, peer-reviewed synthesis protocols for 4-Propylbenzamide are scarce. However, a
reliable synthetic route can be designed based on fundamental principles of organic chemistry.
The most logical and industrially scalable approach is a two-step process starting from
commercially available propylbenzene: formylation to create the aldehyde intermediate,
followed by oxidation and amidation.

Proposed Synthetic Pathway

The conversion of 4-propylbenzoic acid to 4-Propylbenzamide is the key final step. This is
most efficiently achieved by first converting the carboxylic acid to a more reactive acyl chloride,
followed by reaction with ammonia. This pathway is chosen for its high efficiency and the
relative ease of purification of the final product.
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Caption: Proposed two-step synthesis of 4-Propylbenzamide from 4-propylbenzoic acid.

Detailed Experimental Protocol

This protocol describes a self-validating system. Each step includes purification and
confirmation measures to ensure the integrity of the intermediate and final product before

proceeding.
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Step 1: Synthesis of 4-Propylbenzoyl Chloride

Reactor Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer
and a reflux condenser topped with a drying tube (containing CaClz or Drierite®).

Reagent Addition: Add 4-propylbenzoic acid (10.0 g, 60.9 mmol) to the flask. Carefully add
thionyl chloride (SOCIz, 13.3 mL, 182.7 mmol, 3.0 eq.) to the flask.

o Causality: Thionyl chloride is a classic and effective reagent for converting carboxylic acids
to acyl chlorides. It is used in excess to drive the reaction to completion, and its
byproducts (SO2z and HCI) are gaseous, which simplifies removal.

Reaction: Heat the mixture to reflux (approx. 80°C) and maintain for 2-3 hours. The reaction
can be monitored by observing the cessation of gas evolution.

Purification: Allow the mixture to cool to room temperature. Remove the excess thionyl
chloride by distillation under reduced pressure. The resulting crude 4-propylbenzoyl chloride
(a colorless to pale yellow oil) is typically used in the next step without further purification.

Step 2: Synthesis of 4-Propylbenzamide

o Reactor Setup: Prepare a 500 mL three-necked flask equipped with a mechanical stirrer, a
dropping funnel, and a thermometer, placed in an ice-water bath.

Reagent Preparation: Add concentrated aqueous ammonia (approx. 30%, 100 mL) to the
flask and cool to 0-5°C.

Amidation Reaction: Dissolve the crude 4-propylbenzoyl chloride from Step 1 in a minimal
amount of a dry, inert solvent (e.g., 50 mL of THF or diethyl ether). Add this solution dropwise
via the dropping funnel to the chilled, vigorously stirred ammonia solution, ensuring the
temperature does not exceed 10°C.

o Causality: The reaction is highly exothermic. Slow, dropwise addition and external cooling
are critical to prevent side reactions and ensure a high yield of the desired amide.
Vigorous stirring is necessary to ensure efficient mixing of the organic and aqueous
phases.
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e Product Isolation: After the addition is complete, continue stirring for an additional 1-2 hours
as the mixture warms to room temperature. The white precipitate of 4-Propylbenzamide will
form.

 Purification: Collect the solid product by vacuum filtration using a Blichner funnel. Wash the
filter cake thoroughly with cold deionized water (3 x 50 mL) to remove any ammonium
chloride and excess ammonia. Further wash with a small amount of cold diethyl ether to
remove nonpolar impurities.

e Drying & Characterization: Dry the purified product in a vacuum oven at 50-60°C to a
constant weight. The final product should be a white crystalline solid.

Analytical Characterization

To confirm the identity and assess the purity of the synthesized 4-Propylbenzamide, a suite of
standard analytical techniques should be employed.
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Expected Results for 4-

Technique . Purpose

Propylbenzamide

- Aromatic protons (AA'BB'

system): Two doublets in the

~7.2-7.8 ppm range. - Amide

protons (-CONHz): A broad )

] Confirms the molecular

singlet (~5.5-7.5 ppm,
1H NMR ] structure and proton

exchanges with D20). - Propyl )

. _ environment.

chain protons: A triplet (~2.6

ppm, -CH2-Ar), a sextet (~1.6

ppm, -CH2-), and a triplet (~0.9

ppm, -CHs).

- Carbonyl carbon (~168-172

ppm). - Aromatic carbons (4 i

o ) ) Confirms the carbon skeleton
13C NMR distinct signals in the ~125-145
) of the molecule.

ppm range). - Propyl chain

carbons (~38, 24, 14 ppm).

- N-H stretch: Two bands

(symmetric & asymmetric)

~3100-3400 cm~t. - C=0 i

) Confirms the presence of key

stretch (Amide | band): Strong ] ]
FT-IR ) functional groups (amide,

absorption ~1650-1680 cm™1. - o

) aromatic ring).

N-H bend (Amide Il band):

~1600-1640 cm™1. - Aromatic

C-H stretch: ~3000-3100 cm™1.

- Molecular lon Peak [M]* at Confirms the molecular weight
Mass Spec.

m/z = 163.10. and formula.
Melting Point A sharp, defined melting point. A key indicator of purity.

Potential Research Applications & Broader Context

While 4-Propylbenzamide itself is not extensively studied, its chemical class—benzamides—is
a cornerstone of modern medicinal chemistry and agrochemistry. The introduction of a 4-propyl
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group provides a specific lipophilic modification that can be exploited to fine-tune a molecule's
interaction with biological targets.

Potential research avenues for 4-Propylbenzamide include:

» Scaffolding for Drug Discovery: It serves as a valuable building block for creating more
complex molecules. The amide nitrogen or the aromatic ring can be further functionalized to
generate libraries of compounds for high-throughput screening.[3][4]

e Enzyme Inhibition: Benzamide and its derivatives are known to inhibit various enzymes. For
instance, benzamide riboside acts as an inhibitor of IMP dehydrogenase, an enzyme crucial
for purine nucleotide synthesis in cancer cells.[5] 4-Propylbenzamide could be screened
against this and other enzyme classes, such as histone deacetylases (HDACS), which are
common targets for benzamide-containing drugs.[6]

« Antiviral and Antibacterial Agents: Substituted benzamides have shown promise as inhibitors
of viral replication (e.g., against Enterovirus 71) and as potential antibiotics.[7][8] The specific
substitution pattern of 4-Propylbenzamide could offer novel interactions with microbial
targets.

4-Propylbenzamide
(Starting Material)

Synthetic Chemistry
Functionalization
(e.g., at N-H or ring)

(Direct Biological Screening) (Compound Library Generation)

Antiviral Screening Anticancer Screening
(e.g., EV71) (e.g., IMPDH, HDACs)

Direct Use

Antibacterial Screening

Agrochemical Screening
(e.g., Fungicidal)
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Caption: Potential research and development pathways for 4-Propylbenzamide.

Safety, Handling, and Storage

Disclaimer: No specific GHS hazard classification or comprehensive toxicological data is
currently available for 4-Propylbenzamide (CAS: 121193-17-7).[2] Therefore, it must be
handled with the utmost care, assuming it is hazardous until proven otherwise. The following
guidelines are based on standard laboratory practice and data from structurally related
compounds.

General Laboratory Precautions

e Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including chemical
safety goggles, a lab coat, and nitrile gloves.

e Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust. Avoid contact with skin, eyes, and clothing.[9]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from strong oxidizing agents and strong bases.[10]

Hazard Context from Related Compounds

To inform a preliminary risk assessment, it is useful to consider the hazards of the parent
compound and a key isomer.
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GHS Hazard
Compound CAS Number Source
Statements

H302: Harmful if
) swallowed. H341.:
Benzamide 55-21-0 ) [9]
Suspected of causing

genetic defects.

H302: Harmful if
] swallowed. H318:
N-Propylbenzamide 10546-70-0 ) [11]
Causes serious eye

damage.

Given this context, it is prudent to assume that 4-Propylbenzamide may be harmful if
swallowed and could be an eye irritant. A full, compound-specific risk assessment is mandatory
before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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